Cas no 341967-81-5 (Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester)

• Product Name: Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester
• CAS No: 341967-81-5
• MF: C₈H₈ClNO₂S
• MW: 217.672619819641
• MDL: MFCD01568183
• CID: 5165763
• Update Time: 2026-03-04

Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester

• MDL： MFCD01568183
• Inchi： 1S/C8H8ClNO2S/c9-8-10-3-6(13-8)4-12-7(11)5-1-2-5/h3,5H,1-2,4H2
• InChI Key： SHZFIDNHQXUZPU-UHFFFAOYSA-N
• SMILES： C1(C(OCC2SC(Cl)=NC=2)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester

In-Depth Analysis of Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester (CAS No. 341967-81-5)

Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester (CAS No. 341967-81-5) is a specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceutical research. This compound, characterized by its unique cyclopropane and thiazole moieties, exhibits remarkable chemical properties that make it a subject of interest for scientists and industry professionals alike. The integration of these structural features contributes to its potential applications in crop protection and drug development, aligning with current trends in sustainable agriculture and precision medicine.

The molecular structure of Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester combines a cyclopropane ring with a thiazole heterocycle, creating a versatile scaffold for further chemical modifications. This structural complexity is often explored in modern pesticide formulation and bioactive molecule design, addressing the growing demand for environmentally friendly solutions in agriculture. Researchers are particularly interested in how the 2-chloro-5-thiazolyl group influences the compound's interactions with biological targets, a topic frequently searched in academic databases and patent literature.

Recent studies have highlighted the potential of CAS 341967-81-5 as a key intermediate in the synthesis of novel crop protection agents. Its mechanism of action, which may involve interference with insect nervous systems, aligns with the industry's shift toward targeted pest control methods. This addresses common search queries like "next-generation insecticides" and "low-residue agrochemicals," reflecting the compound's relevance to contemporary agricultural challenges. The cyclopropane moiety, known for its metabolic stability, contributes to the molecule's persistence in controlled environments, a feature highly valued in modern formulation science.

From a pharmaceutical perspective, the (2-chloro-5-thiazolyl)methyl ester group presents interesting possibilities for drug discovery. Medicinal chemists are investigating its potential as a bioisostere in lead optimization, particularly for central nervous system targets. This application resonates with frequent searches about "heterocyclic compounds in drug design" and "CNS-active molecular frameworks." The compound's balanced lipophilicity, conferred by both the cyclopropane and thiazole components, makes it a valuable subject for absorption, distribution, metabolism, and excretion (ADME) studies.

Synthetic approaches to Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester typically involve esterification reactions between cyclopropanecarbonyl chloride and 2-chloro-5-thiazolemethanol. This process has been optimized in recent years to improve yields and purity, responding to industry demands for cost-effective production methods. Analytical characterization of the compound relies heavily on advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), topics that consistently rank high in scientific search queries related to compound verification.

The environmental profile of CAS 341967-81-5 has become a focal point in regulatory discussions, mirroring the increased public interest in "green chemistry" and "sustainable chemical production." Its degradation pathways and ecotoxicological parameters are being thoroughly investigated to ensure compliance with evolving global standards. These studies address common concerns about chemical safety while providing data that supports responsible use in various applications.

In material science, the unique electronic properties of the thiazole ring in Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester have sparked interest in its potential as a building block for functional materials. Researchers are exploring its incorporation into organic semiconductors and photoactive compounds, areas that frequently appear in searches related to "advanced organic materials" and "molecular electronics." The compound's ability to participate in π-stacking interactions due to its aromatic system makes it particularly intriguing for these applications.

Quality control protocols for 341967-81-5 emphasize rigorous purity assessment, typically requiring chromatographic methods with detection limits below 0.1%. This stringent approach meets the pharmaceutical industry's exacting standards and responds to frequent queries about "impurity profiling" and "analytical method validation." The compound's stability under various storage conditions has been extensively documented, providing valuable data for formulation scientists and process chemists.

Future research directions for Cyclopropanecarboxylic acid, (2-chloro-5-thiazolyl)methyl ester may explore its potential in combination products, where its unique properties could synergize with other active ingredients. This aligns with current trends in "multi-target therapeutics" and "integrated pest management," both popular topics in scientific literature and patent applications. The compound's versatility ensures its continued relevance across multiple disciplines, from medicinal chemistry to materials engineering.

As the scientific community continues to investigate CAS 341967-81-5, its applications are expected to expand into emerging fields such as biocatalysis and nanotechnology. The compound's structural features offer numerous possibilities for modification and functionalization, making it a valuable asset in the toolkit of synthetic chemists. These developments will likely address persistent search trends related to "molecular diversity" and "structure-activity relationships," further cementing the compound's importance in contemporary chemical research.